7-Ethoxycarbonylpyrrolo[1,2-b]pyridazine-5-carboxylic acid

• IUPAC Name: 7-ethoxycarbonylpyrrolo[1,2-b]pyridazine-5-carboxylic acid
• InChI: InChI=1S/C11H10N2O4/c1-2-17-11(16)9-6-7(10(14)15)8-4-3-5-12-13(8)9/h3-6H,2H2,1H3,(H,14,15)
• InChI Key: ODHQFBVBGBFCNM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C2N1N=CC=C2)C(=O)O
• Molecular Formula: C11H10N2O4
• Molecular Weight: 234.21 g/mol
• CAS No.: 2470437-59-1

Description

Molecular Structure Analysis

The InChI code for 7-Ethoxycarbonylpyrrolo[1,2-b]pyridazine-5-carboxylic acid is 1S/C11H10N2O4/c1-2-17-11(16)9-6-7(10(14)15)8-4-3-5-12-13(8)9/h3-6H,2H2,1H3,(H,14,15). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. Its InChI code provides information about its molecular structure.

Scientific Research Applications

Synthetic Methodologies and Applications

• Complex Heterocyclic Synthesis : The Mannich reaction has been utilized to synthesize N,S-containing heterocycles, demonstrating the unexpected formation of ethyl esters of 7-cyano-6-thioxo-1,3,4,6-2H-pyrido[1,2-a][1,3,5]triazine-9-carboxylic acid. This showcases the compound's role in facilitating the synthesis of complex heterocyclic structures through one-stage cascade reactions, thereby expanding the toolkit for creating novel chemical entities with potential biological activities (Dotsenko et al., 2007).

• Polyheterocyclic Synthesis : Derivatives of thieno[2,3-b]pyridine have been synthesized, indicating the versatility of related ethoxycarbonyl compounds in polyheterocyclic synthesis. These efforts highlight the potential for creating complex molecules that could serve as leads in drug discovery or as functional materials in various scientific applications (Elneairy et al., 2006).

• Intramolecular Azo Coupling : Research into the intramolecular azo coupling of 4-diazopyrrole-2-carboxylates has led to the selective synthesis of benzo and hetero [c]-fused 6H-pyrrolo[3,4-c]pyridazine-5-carboxylates. This approach has opened up new avenues for the synthesis of fluorescent molecules with potential applications in material science and bioimaging (Galenko et al., 2016).

• Novel Scaffold Synthesis : The synthesis of a novel 1,4-dicarbonyl scaffold – Ethyl 3-Formyl-4,5-dihydrofuran-2-carboxylate – and its application to the synthesis of pyridazines underscores the importance of ethoxycarbonyl derivatives in creating new chemical scaffolds that could be foundational for further chemical innovations (Zanatta et al., 2020).

• Antioxidant Derivatives : The synthesis of 2,6-diamino-3,5-diaryl-1,4-pyrazine derivatives showcases the role of similar ethoxycarbonyl compounds in the development of novel antioxidants. This research could lead to the discovery of new antioxidant compounds for use in pharmaceuticals or as dietary supplements (Cavalier et al., 2001).

Safety and Hazards

The compound has been associated with hazard statements H315, H319, and H335, indicating that it may cause skin irritation, serious eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

Pyridazine derivatives are known to interact with a variety of biological targets, including enzymes and receptors .

Mode of Action

Without specific information, it’s difficult to describe the exact mode of action of “7-Ethoxycarbonylpyrrolo[1,2-b]pyridazine-5-carboxylic acid”. Generally, pyridazine derivatives can interact with their targets through a variety of mechanisms, including hydrogen bonding and π-π stacking interactions .

Biochemical Pathways

Pyridazine derivatives can influence a variety of biochemical pathways depending on their specific targets .